Cas no 96221-84-0 (Piperazine,1-[2-(phenylmethoxy)phenyl]-)

Piperazine,1-[2-(phenylmethoxy)phenyl]- structure
96221-84-0 structure
Product Name:Piperazine,1-[2-(phenylmethoxy)phenyl]-
CAS No:96221-84-0
MF:C17H20N2O
MW:268.353504180908
MDL:MFCD04115064
CID:800143
PubChem ID:22615724
Update Time:2025-04-19

Piperazine,1-[2-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[2-(phenylmethoxy)phenyl]-
    • 1-(2-(benzyloxy)phenyl)piperazine
    • 1-(2-BENZYLOXYPHENYL)PIPERAZINE DIHYDROCHLORIDE
    • 1-(2-phenylmethoxyphenyl)piperazine
    • 1-(2-Benzyloxy-phenyl)-piperazine
    • CS-0270090
    • FT-0752442
    • EN300-1869744
    • MFCD04115064
    • AKOS010941582
    • 96221-84-0
    • UH49W5HEP9
    • CHEMBL582928
    • 1-[2-(benzyloxy)phenyl]piperazine
    • Piperazine, 1-[2-(phenylmethoxy)phenyl]-
    • BDBM50299797
    • PD178814
    • AB19552
    • 1-[2-(Phenylmethoxy)phenyl]piperazine
    • SCHEMBL4673484
    • 1-2-(Phenylmethoxyphenyl)piperazine
    • DA-00113
    • MDL: MFCD04115064
    • Inchi: 1S/C17H20N2O/c1-2-6-15(7-3-1)14-20-17-9-5-4-8-16(17)19-12-10-18-11-13-19/h1-9,18H,10-14H2
    • InChI Key: PPQUPQGZDGZYJI-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=CC=C1N1CCNCC1

Computed Properties

  • Exact Mass: 268.15800
  • Monoisotopic Mass: 268.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 24.5Ų

Experimental Properties

  • PSA: 24.50000
  • LogP: 3.06900

Piperazine,1-[2-(phenylmethoxy)phenyl]- Pricemore >>

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